Cas no 42216-29-5 (1-acetamido-3-nitroguanidine)

1-acetamido-3-nitroguanidine structure
1-acetamido-3-nitroguanidine structure
Product Name:1-acetamido-3-nitroguanidine
CAS No:42216-29-5
MF:C3H7N5O3
MW:161.119379281998
CID:1513340
PubChem ID:5752038
Update Time:2025-04-21

1-acetamido-3-nitroguanidine Chemical and Physical Properties

Names and Identifiers

    • 1-acetamido-3-nitroguanidine
    • ZINC00143446
    • CCG-45859
    • 1-Acetamino-3-nitro-guanidin
    • 3-nitrobenzoic acid N'-acetylhydrazide
    • MCULE-1136540923
    • SureCN4603889
    • N-Acetyl-N'-nitrocarbamimidoyl-hydrazin
    • N-acetylamino-N'-nitro-guanidine
    • DFP00246
    • N-Acetyl-N'-m-nitrobenzoylhydrazin
    • AKOS001581996
    • AC1MQ6WA
    • ZINC00143446; CCG-45859; 1-Acetamino-3-nitro-guanidin; 3-nitrobenzoic acid N'-acetylhydrazide; MCULE-1136540923; SureCN4603889; N-Acetyl-N'-nitrocarbamimidoyl-hydrazin; N-acetylamino-N'-nitro-guanidine; DFP00246; N-Acetyl-N'-m-nitrobenzoylhydrazin; AKOS001581996; AC1MQ6WA;
    • NSC137951
    • Acetic acid, 2-[imino(nitroamino)methyl]hydrazide
    • N-(N''-nitrocarbamimidoylamino)acetamide
    • Guanidine, 1-acetamido-3-nitro-
    • NSC 137951
    • Acetic acid, (amino(nitroamino)methylene)hydrazide
    • Acetic acid, [amino(nitroamino)methylene]hydrazide
    • N'-[Imino(2-oxido-2-oxohydrazino)methyl]acetohydrazide #
    • 1-Acetamido-2-nitro-guanidine
    • NSC-137951
    • UYUTZEZTHPTFOY-UHFFFAOYSA-N
    • 42216-29-5
    • Inchi: 1S/C3H7N5O3/c1-2(9)5-6-3(4)7-8(10)11/h1H3,(H,5,9)(H3,4,6,7)
    • InChI Key: UYUTZEZTHPTFOY-UHFFFAOYSA-N
    • SMILES: O=C(C)N/N=C(\N)/N[N+](=O)[O-]

Computed Properties

  • Exact Mass: 161.05501
  • Monoisotopic Mass: 161.05488910g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • PSA: 120.15
  • LogP: 0.13880
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